Cas no 6014-10-4 (1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-4-thione)

• Product Name: 1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-4-thione
• CAS No: 6014-10-4
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 951284
• PubChem ID: 1408783
• Update Time: 2025-04-19

1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-4-thione Chemical and Physical Properties

Names and Identifiers

• 1,5,6,7-tetrahydrocyclopenta[d]pyrimidine-4-thione
• 3,5,6,7-tetrahydro-cyclopentapyrimidine-4-thione; 6H-Cyclopento< 1,2-d> pyrimidinthion-(7); 6H-Cyclopenteno< d> pyrimidin-7-thion; NSC28111; 3,5,6,7-Tetrahydro-cyclopentapyrimidin-4-thion; AKOS012128615; AC1LQTG2;
• DTXSID60362813
• 6014-10-4
• AKOS012128615
• NSC28111
• NSC-28111

• Inchi： 1S/C7H8N2S/c10-7-5-2-1-3-6(5)8-4-9-7/h4H,1-3H2,(H,8,9,10)
• InChI Key： WNWURXIPUSLBLR-UHFFFAOYSA-N
• SMILES： S=C1C2=C(CCC2)NC=N1

Computed Properties

• Exact Mass: 152.04094
• Monoisotopic Mass: 152.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.43
• Boiling Point: 275.9°C at 760 mmHg
• Flash Point: 120.7°C
• Refractive Index: 1.747
• PSA: 24.39
• LogP: 1.62790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinethiones